Cas no 2171622-14-1 (3-amino-4-(2-cyclopropoxyethyl)-1-methylpiperidin-4-ol)

• Product Name: 3-amino-4-(2-cyclopropoxyethyl)-1-methylpiperidin-4-ol
• CAS No: 2171622-14-1
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5879415
• PubChem ID: 165736288
• Update Time: 2025-05-19

3-amino-4-(2-cyclopropoxyethyl)-1-methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(2-cyclopropoxyethyl)-1-methylpiperidin-4-ol
• 2171622-14-1
• EN300-1624219

• Inchi： 1S/C11H22N2O2/c1-13-6-4-11(14,10(12)8-13)5-7-15-9-2-3-9/h9-10,14H,2-8,12H2,1H3
• InChI Key： TWDLMORTZDMNPU-UHFFFAOYSA-N
• SMILES： O(CCC1(CCN(C)CC1N)O)C1CC1

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58.7Ų

Additional information on 3-amino-4-(2-cyclopropoxyethyl)-1-methylpiperidin-4-ol

Introduction to 3-amino-4-(2-cyclopropoxyethyl)-1-methylpiperidin-4-ol (CAS No. 2171622-14-1) in Modern Chemical Research

3-amino-4-(2-cyclopropoxyethyl)-1-methylpiperidin-4-ol (CAS No. 2171622-14-1) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their role in drug design and development. The presence of multiple functional groups, including an amino group, an ethylcyclopropyl ether moiety, and a methylpiperidine ring, makes this molecule a promising candidate for further exploration in medicinal chemistry.

The chemical structure of 3-amino-4-(2-cyclopropoxyethyl)-1-methylpiperidin-4-ol exhibits a high degree of complexity, which is reflected in its intricate stereochemistry and electronic properties. The amino group at the 3-position and the cyclopropoxyethyl side chain at the 4-position contribute to its overall reactivity and interaction with biological targets. This compound’s unique structural features have positioned it as a subject of interest for researchers aiming to develop novel therapeutic agents.

In recent years, there has been a growing emphasis on the discovery of new scaffolds that can serve as starting points for drug development. 3-amino-4-(2-cyclopropoxyethyl)-1-methylpiperidin-4-ol, with its multifaceted structural attributes, aligns well with this trend. The compound’s ability to modulate biological pathways through its interactions with enzymes and receptors has been a focal point of investigation. Specifically, studies have suggested that this molecule may exhibit pharmacological activity in contexts related to central nervous system (CNS) disorders, pain management, and inflammation.

One of the most compelling aspects of 3-amino-4-(2-cyclopropoxyethyl)-1-methylpiperidin-4-ol is its potential as a lead compound for further derivatization. Researchers have leveraged its structural framework to develop analogs with enhanced pharmacokinetic properties or improved binding affinity to specific targets. The cyclopropoxyethyl group, in particular, has been identified as a key structural element that can influence both the metabolic stability and the pharmacological profile of derivatives.

The synthesis of 3-amino-4-(2-cyclopropoxyethyl)-1-methylpiperidin-4-ol presents unique challenges due to its complex connectivity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct its core structure with high precision. These synthetic strategies not only highlight the compound’s synthetic accessibility but also underscore the importance of innovative chemical approaches in modern drug discovery.

Recent advances in computational chemistry have further enhanced the understanding of 3-amino-4-(2-cyclopropoxyethyl)-1-methylpiperidin-4-ol’s behavior. Molecular modeling studies have provided insights into its binding interactions with potential therapeutic targets, such as G-protein coupled receptors (GPCRs) and ion channels. These computational analyses have guided experimental efforts by predicting optimal modifications that could improve drug-like properties.

The pharmacological evaluation of 3-amino-4-(2-cyclopropoxyethyl)-1-methylpiperidin-4-ol has revealed intriguing findings that warrant further exploration. Preclinical studies have indicated that this compound may possess anti-inflammatory and analgesic effects, making it a candidate for treating conditions such as rheumatoid arthritis and neuropathic pain. Additionally, its interaction with CNS-related receptors has sparked interest in its potential applications for neurodegenerative disorders.

The development of novel pharmaceuticals often involves rigorous optimization processes to enhance efficacy while minimizing side effects. In the case of 3-amino-4-(2-cyclopropoxyethyl)-1-methylpiperidin-4-ol, ongoing research aims to refine its chemical structure through structural analogs and pharmacophore modeling. By systematically modifying key functional groups, scientists hope to uncover derivatives with superior therapeutic profiles.

The regulatory landscape for new drug candidates necessitates comprehensive characterization of compounds like 3-amino-4-(2-cyclopropoxyethyl)-1-methylpiperidin-4-ol. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm molecular structure and purity. These analytical methods are essential for ensuring compliance with regulatory standards before advancing into clinical trials.

The future prospects for 3-amino-4-(2-cyclopropoxyethyl)-1-methylpiperidin-4-ol are promising, given its diverse structural features and potential biological activities. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to contribute significantly to the pharmaceutical landscape. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be crucial in translating laboratory findings into viable therapeutic options.